Cas no 2097897-66-8 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2097897-66-8
• MF: C₁₆H₁₇N₃O₂S₃
• MW: 379.520079374313
• CID: 5969859
• PubChem ID: 126852668
• Update Time: 2025-05-20

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• 2097897-66-8
• AKOS032459527
• F6517-2158
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-4-propylthiadiazole-5-carboxamide

• Inchi： 1S/C16H17N3O2S3/c1-2-4-10-15(24-19-18-10)16(21)17-9-11(20)12-6-7-14(23-12)13-5-3-8-22-13/h3,5-8,11,20H,2,4,9H2,1H3,(H,17,21)
• InChI Key： VTSBMUXGBDPMSV-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(C1=C(CCC)N=NS1)=O)O

Computed Properties

• Exact Mass: 379.04829031g/mol
• Monoisotopic Mass: 379.04829031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 160Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Analysis of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2097897-66-8)

The compound N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2097897-66-8) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and materials science. Its intricate design combines a bithiophene backbone with a hydroxyethyl group and a propyl-thiadiazole carboxamide moiety, making it a versatile candidate for various applications. Researchers are particularly interested in its potential use in organic electronics, pharmaceutical intermediates, and advanced material synthesis.

One of the most searched questions regarding this compound is: "What are the applications of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide?" The answer lies in its molecular architecture. The bithiophene unit is known for its excellent charge transport properties, which are critical in organic semiconductors and photovoltaic devices. Meanwhile, the thiadiazole ring contributes to its stability and potential bioactivity, making it a promising scaffold for drug discovery.

Another hot topic in the scientific community is the synthetic pathways for this compound. The CAS No. 2097897-66-8 is often associated with queries like "How to synthesize N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide?" The synthesis typically involves multi-step reactions, including cross-coupling of bithiophene derivatives, hydroxylation, and amide bond formation. These methods are frequently optimized for higher yields and purity, catering to the demands of both academic and industrial researchers.

The physicochemical properties of this compound are also a focal point. With a molecular weight of 363.5 g/mol, it exhibits moderate solubility in organic solvents like DMSO and DMF, which is essential for its processing in material science applications. Its melting point and thermal stability are often studied to determine its suitability for high-temperature applications, such as in flexible electronics or coatings.

In the context of sustainability and green chemistry, researchers are exploring eco-friendly synthetic routes for N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide. Questions like "Is CAS 2097897-66-8 environmentally friendly?" highlight the growing interest in reducing the environmental footprint of chemical synthesis. Recent advancements have introduced catalytic methods and biodegradable solvents to address these concerns.

The compound's potential in biomedical research is another area of exploration. Its thiadiazole moiety is known to interact with biological targets, prompting investigations into its anti-inflammatory or antimicrobial properties. While it is not yet a marketed drug, its structural features align with trends in small-molecule therapeutics, making it a subject of ongoing studies.

From a commercial perspective, the demand for CAS No. 2097897-66-8 is driven by its utility in high-performance materials. Industries are increasingly seeking compounds that can enhance the efficiency of OLEDs (organic light-emitting diodes) or solar cells. This aligns with global trends toward renewable energy and energy-efficient technologies, further boosting its relevance.

In summary, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2097897-66-8) is a multifaceted compound with applications spanning organic electronics, pharmaceuticals, and advanced materials. Its synthesis, properties, and potential uses continue to be areas of active research, reflecting its importance in modern chemistry and technology.